Cas no 1206991-24-3 (1-(4-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1206991-24-3
• MF: C₂₂H₁₈ClN₅O
• MW: 403.864223003387
• CID: 5390183
• Update Time: 2025-10-25

1-(4-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(2-phenylethyl)-5-pyridin-3-yltriazole-4-carboxamide
• 1-(4-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C22H18ClN5O/c23-18-8-10-19(11-9-18)28-21(17-7-4-13-24-15-17)20(26-27-28)22(29)25-14-12-16-5-2-1-3-6-16/h1-11,13,15H,12,14H2,(H,25,29)
• InChI Key： MTJBQJPBWMAQHR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C2=CC=CN=C2)=C(C(NCCC2=CC=CC=C2)=O)N=N1

Additional information on 1-(4-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(4-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1206991-24-3)

The compound 1-(4-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1206991-24-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule features a complex structural framework that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in therapeutic applications. The presence of a triazole ring, a chlorophenyl substituent, an N-(2-phenylethyl) moiety, and a pyridin-3-yl group contributes to its unique chemical properties and potential biological activity.

Recent studies in the realm of drug discovery have highlighted the importance of multicomponent scaffolds that combine diverse functional groups to enhance binding affinity and selectivity. The structural motif of 1-(4-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide aligns well with this trend, as it incorporates elements known to interact favorably with biological targets. Specifically, the triazole ring is a well-established pharmacophore in medicinal chemistry, often found in antifungal and antiviral agents due to its ability to stabilize nitrogen-containing heterocycles. The chlorophenyl group introduces lipophilicity and potential electronic modulation, while the N-(2-phenylethyl) side chain adds steric bulk and further enhances binding interactions. The pyridin-3-yl substituent is particularly noteworthy, as pyridine derivatives are frequently employed in the design of kinase inhibitors and other enzyme-targeting molecules.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between halogenated aromatic compounds and hydrazine derivatives to form the triazole core, followed by functionalization with the appropriate substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the pyridine moiety efficiently. The final step often involves carboxamide formation, which can be achieved through reactions with carboxylic acid derivatives or via amide coupling reagents.

In terms of biological activity, preliminary in vitro studies suggest that 1-(4-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide exhibits potential as an inhibitor of certain enzymes implicated in inflammatory and oncological pathways. The triazole ring is known to interact with metal ions and enzymes in a manner that can modulate their activity. For instance, triazole-based compounds have been reported to inhibit phosphodiesterases (PDEs), which play a crucial role in regulating cyclic nucleotide levels within cells. Additionally, the presence of the chlorophenyl group may enhance interactions with aromatic residues in enzyme active sites, improving binding affinity.

Moreover, the N-(2-phenylethyl) moiety could contribute to selective targeting by occupying specific spatial pockets within protein structures. This is particularly relevant for enzymes such as kinases or proteases, where steric hindrance can be a critical factor in determining inhibitory potency. The pyridin-3-yl group further enhances binding potential by forming hydrogen bonds or participating in π-stacking interactions with complementary moieties on biological targets. Such interactions are often exploited in drug design to achieve high specificity and low toxicity.

Recent advances in computational chemistry have enabled more efficient screening of novel compounds like 1-(4-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide for potential therapeutic applications. Molecular docking simulations can predict binding affinities and identify optimal orientations for interaction with target proteins. These virtual screening methods have accelerated the drug discovery pipeline by allowing researchers to prioritize promising candidates based on their predicted efficacy and selectivity profiles.

In vivo studies are essential for validating the biological activity observed in vitro and assessing potential therapeutic benefits. Initial pharmacokinetic evaluations indicate that this compound exhibits reasonable solubility and bioavailability when administered orally or intravenously. However, further optimization may be required to improve metabolic stability and reduce off-target effects. Preclinical toxicology studies are also underway to evaluate safety profiles before advancing into human clinical trials.

The versatility of this compound's structure allows for facile derivatization into libraries of analogs with tailored properties. By modifying one or more substituents—such as replacing the pyridine ring with other heterocycles or altering the chlorophenyl group—the chemical space can be explored systematically to identify more potent or selective derivatives. This approach aligns with modern drug discovery strategies that emphasize diversity-oriented synthesis (DOS) to maximize innovation.

The development of novel therapeutics often relies on interdisciplinary collaboration between synthetic chemists, biochemists, pharmacologists, and computational scientists. The case of 1-(4-chlorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yll)-1H-ltriazolecarboxamide (CAS No: 120699124) highlights how integrating expertise across these disciplines can lead to breakthroughs in addressing unmet medical needs. As research progresses